Cas no 70572-94-0 ((9cis,13cis)-(10,11-~3~H_2_)retinoic acid)

(9cis,13cis)-(10,11-~3~H_2_)retinoic acid structure
70572-94-0 structure
Product Name:(9cis,13cis)-(10,11-~3~H_2_)retinoic acid
CAS No:70572-94-0
MF:C20H28O2
MW:304.451344966888
CID:1744644
PubChem ID:6913131
Update Time:2025-04-21

(9cis,13cis)-(10,11-~3~H_2_)retinoic acid Chemical and Physical Properties

Names and Identifiers

    • (9cis,13cis)-(10,11-~3~H_2_)retinoic acid
    • (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)-5,6-ditritionona-2,4,6,8-tetraenoic acid
    • Retinoic-10,11-t2 acid
    • 70572-94-0
    • all-trans-(10,11-3H2)-Retinoic acid
    • Inchi: 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8-,16-14-/i6T,8T
    • InChI Key: SHGAZHPCJJPHSC-MPXVDDKCSA-N
    • SMILES: OC(/C=C(/C)\C=C(/[3H])\C(\[3H])=C(\C)/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

  • Exact Mass: 304.225378631g/mol
  • Monoisotopic Mass: 304.225378631g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 37.3Ų
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent